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Compound of Interest

Compound Name: Antitumor agent-74

Cat. No.: B12398464 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a comprehensive overview and detailed protocols for the in

vivo use of Antitumor Agent-74, a quinoxaline derivative that induces mitochondrial apoptosis

and arrests the cell cycle at the S phase by inhibiting DNA synthesis.[1]

Introduction
Antitumor Agent-74 is a novel quinoxaline derivative with demonstrated antitumor properties.

[1] Its mechanism of action involves the inhibition of DNA synthesis, leading to cell cycle arrest

in the S phase and subsequent induction of mitochondrial-mediated apoptosis.[1] This agent

has shown cytotoxic effects against a range of cancer cell lines, with IC50 values typically

ranging from 56.7 to 86.3 μM.[1] This application note outlines the recommended dosage,

formulation, and experimental protocols for evaluating the in vivo efficacy of Antitumor Agent-
74 in preclinical xenograft models.

Mechanism of Action
Antitumor Agent-74 exerts its anticancer effects primarily through the disruption of DNA

replication, which triggers a cascade of cellular events culminating in apoptosis.

DNA Synthesis Inhibition: The agent directly interferes with the machinery of DNA replication.
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Cell Cycle Arrest: This inhibition leads to an accumulation of cells in the S phase of the cell

cycle.[1]

Mitochondrial Apoptosis: Prolonged cell cycle arrest activates the intrinsic apoptotic pathway,

characterized by mitochondrial dysfunction.

Antitumor Agent-74

DNA Synthesis

Inhibits

S Phase
Cell Cycle Arrest

Mitochondrial
Dysfunction

Induces

Apoptosis

Triggers

 

Start: Animal
Acclimatization

Tumor Cell
Implantation

(e.g., A549 cells)

Tumor Growth
Monitoring

7-10 days

Randomization
(Tumor Volume ~100-150 mm³)

Treatment Initiation
(Vehicle or AT-74)

Daily Monitoring:
- Tumor Volume
- Body Weight
- Clinical Signs

Daily

If false

Endpoint Criteria Met
(e.g., Tumor >2000 mm³)

If true

Data Analysis:
- TGI Calculation

- Statistical Analysis

End of Study

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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